2-Isopropylpyridin-3-ylboronic acid

• IUPAC Name: (2-propan-2-ylpyridin-3-yl)boronic acid
• InChI: InChI=1S/C8H12BNO2/c1-6(2)8-7(9(11)12)4-3-5-10-8/h3-6,11-12H,1-2H3
• InChI Key: NTIQWZOAJQCVQO-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(N=CC=C1)C(C)C)(O)O
• Molecular Formula: C8H12BNO2
• Molecular Weight: 165.00 g/mol
• CAS RN: 2080377-86-0

Description

“2-Isopropoxypyridin-3-ylboronic acid” is a chemical compound with the CAS Number: 1150114-42-3. It has a molecular weight of 181 and its IUPAC name is 2-isopropoxy-3-pyridinylboronic acid.

Synthesis Analysis

The synthesis of pyridinylboronic acids and esters often involves the addition of organometallic reagents to boranes or the reaction of triarylboranes with a ligand. This method is generally applied to the synthesis of pyridinylboronic acid pinacol esters.

Molecular Structure Analysis

The molecular formula of “2-Isopropoxypyridin-3-ylboronic acid” is C8H12BNO3. The InChI key is YUKJNDOHNQLKCG-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical form of “2-Isopropoxypyridin-3-ylboronic acid” is solid. It is stored in an inert atmosphere and under -20C.

Mechanism of Action

Target of Action

2-Isopropylpyridin-3-ylboronic acid is a type of organoboron compound . Organoboron compounds are widely used in Suzuki–Miyaura (SM) cross-coupling reactions . The primary targets of this compound are the transition metals used in these reactions, such as palladium .

Mode of Action

In SM cross-coupling reactions, the organoboron compound acts as a nucleophile . The boronic acid moiety of the compound interacts with the transition metal catalyst, undergoing transmetalation . This process involves the transfer of the organoboron compound from boron to the transition metal .

Biochemical Pathways

The SM cross-coupling reaction is a key biochemical pathway involving this compound . This reaction is a carbon-carbon bond-forming reaction, which is crucial in the synthesis of various organic compounds . The downstream effects include the formation of new carbon-carbon bonds, enabling the synthesis of complex organic molecules .

Pharmacokinetics

Organoboron compounds are generally known for their stability and reactivity, which can influence their bioavailability .

Result of Action

The result of the action of this compound is the formation of new carbon-carbon bonds via SM cross-coupling reactions . This enables the synthesis of complex organic molecules, contributing to various areas of organic chemistry and pharmaceutical research .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the efficiency of SM cross-coupling reactions can be affected by the presence of other functional groups, the choice of solvent, and the reaction temperature . These factors can influence the stability of the organoboron compound and its efficacy in the reaction .

Advantages and Limitations for Lab Experiments

The advantages of using 2-Isopropylpyridin-3-ylboronic acid in lab experiments include its high purity, high yield, and ability to bind to specific proteins and enzymes. This compound has also been shown to have potential therapeutic applications, which may be useful in drug discovery and development. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several future directions for research on 2-Isopropylpyridin-3-ylboronic acid. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of its potential therapeutic applications in the treatment of cancer and diabetes. Further research is also needed to fully understand the mechanism of action of this compound and its effects on specific proteins and enzymes. Finally, the development of new derivatives of this compound may lead to the discovery of new compounds with unique chemical properties and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-Isopropylpyridin-3-ylboronic acid involves the reaction of 2-isopropylpyridine with boronic acid in the presence of a catalyst. The reaction takes place in an organic solvent such as tetrahydrofuran or dimethyl sulfoxide. The product is then purified through recrystallization or column chromatography. This method has been widely used in the production of this compound and has been shown to yield high purity and high yield.

Scientific Research Applications

2-Isopropylpyridin-3-ylboronic acid has a wide range of scientific research applications. It has been used as a ligand in the synthesis of various metal complexes and as a catalyst in organic reactions. This compound has also been shown to have potential therapeutic applications in the treatment of cancer and diabetes. It has been reported to inhibit the activity of certain enzymes and proteins that are involved in the progression of these diseases.

Safety and Hazards

The safety information for “2-Isopropoxypyridin-3-ylboronic acid” includes the following hazard statements: H302-H315-H319-H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water in case of contact with eyes.